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Abstract
5-Methylheptanal, a branched-chain aliphatic aldehyde, has a history rooted in the broader

advancements of organic synthesis. While its specific discovery is not marked by a singular

breakthrough, its documented synthesis and study have evolved with the development of key

chemical reactions. This technical guide provides a comprehensive overview of the discovery,

synthesis, and known properties of 5-Methylheptanal, with a focus on information relevant to

researchers in chemistry and drug development.

Introduction
5-Methylheptanal (C₈H₁₆O) is an organic compound characterized by a heptanal backbone

with a methyl group at the fifth carbon position.[1][2] Its structure lends it to potential

applications in various fields, including flavor and fragrance chemistry. This document traces

the historical context of its synthesis, details available experimental data, and explores its

known, albeit limited, biological context.

Discovery and Historical Synthesis
The precise moment of the first synthesis of 5-Methylheptanal is not clearly documented in

readily available historical records. However, its creation is intrinsically linked to the
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development of foundational reactions in organic chemistry capable of forming carbon-carbon

bonds and introducing aldehyde functionalities.

One of the earliest documented methods for the synthesis of a stereospecific isomer, (S)-5-
Methylheptanal, appeared in a 1974 publication in "Advances in Chemistry."[3] This synthesis

was achieved through the hydroformylation of (+)(S)-4-methyl-2-hexene. This reaction, also

known as the oxo process, adds a formyl group (CHO) and a hydrogen atom across a carbon-

carbon double bond, and represents a significant method for the industrial production of

aldehydes.

Prior to this, the intellectual framework for synthesizing such a molecule was well-established.

The discovery of the Grignard reaction by Victor Grignard in 1900 provided a robust method for

forming carbon-carbon bonds by reacting an organomagnesium halide with a carbonyl

compound, such as an aldehyde or ketone.[1][4][5] While no specific early publications detail

the synthesis of 5-Methylheptanal using this method, it represents a plausible and historically

significant route for its creation.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Methylheptanal is presented in the

table below.

Property Value

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol [6]

IUPAC Name 5-methylheptanal[1]

CAS Number 75579-88-3[2]

Canonical SMILES CCC(C)CCCC=O[2]

Experimental Protocols
While a detailed protocol for the absolute first synthesis remains elusive, a general

methodology based on established reactions provides a framework for its preparation.
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Hypothetical Synthesis via Grignard Reaction
A plausible historical approach to synthesizing 5-methylheptanal would involve a Grignard

reaction. This multi-step process would likely have involved the following conceptual steps:

Formation of a Grignard Reagent: Reaction of a suitable alkyl halide (e.g., 2-bromobutane)

with magnesium metal in an ether solvent to form sec-butylmagnesium bromide.

Reaction with an Aldehyde: Addition of this Grignard reagent to a suitable aldehyde (e.g.,

butanal) to form a secondary alcohol (5-methylheptan-4-ol).

Oxidation: Subsequent oxidation of the secondary alcohol to the corresponding aldehyde, 5-
methylheptanal, using an appropriate oxidizing agent.

A detailed, modern experimental protocol for a related synthesis is not available in the

searched literature.

Documented Synthesis via Hydroformylation
The 1974 paper describes the synthesis of (S)-5-Methylheptanal through the hydroformylation

of (+)(S)-4-methyl-2-hexene. While the specific experimental conditions from this historical

document are not fully detailed here, the general principles of hydroformylation would apply.

This would involve reacting the olefin with a mixture of carbon monoxide and hydrogen gas in

the presence of a cobalt or rhodium catalyst under pressure.

Logical Relationships and Workflows
The synthesis of 5-Methylheptanal can be conceptualized through various logical workflows.

Below are Graphviz diagrams illustrating a hypothetical Grignard synthesis pathway and the

documented hydroformylation route.
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Starting Materials

2-bromobutane sec-Butylmagnesium bromide + Mg, ether

Mg

butanal

5-Methylheptan-4-ol + butanal 5-Methylheptanal Oxidation

Click to download full resolution via product page

Caption: Hypothetical Grignard synthesis of 5-Methylheptanal.

(+)-(S)-4-Methyl-2-hexene (S)-5-Methylheptanal + CO, H2, Catalyst

Click to download full resolution via product page

Caption: Documented hydroformylation synthesis of (S)-5-Methylheptanal.

Natural Occurrence and Biological Activity
Currently, there is a notable lack of specific scientific literature detailing the natural occurrence

of 5-Methylheptanal in plants, essential oils, or as an insect pheromone. While many related

aldehydes are known for their roles as flavor and fragrance components, the specific

contribution of 5-Methylheptanal is not well-documented.[7][8]

Similarly, dedicated studies on the biological activity of 5-Methylheptanal, such as its

cytotoxicity, anti-inflammatory, or antimicrobial properties, are scarce in the available literature.

Research on other aldehydes suggests a wide range of potential biological activities, but direct

evidence for 5-Methylheptanal is needed.[9][10][11][12]
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Conclusion
The history of 5-Methylheptanal is intertwined with the progression of synthetic organic

chemistry. While a definitive "discovery" moment is not apparent, its synthesis has been

achievable through foundational reactions for over a century and was explicitly documented in

the mid-1970s using more advanced catalytic methods. For researchers and drug development

professionals, 5-Methylheptanal represents a relatively underexplored molecule. Its potential

natural occurrence and biological activities remain open avenues for investigation, offering

opportunities for new discoveries in the fields of natural products chemistry and medicinal

chemistry. Further research is warranted to fully characterize this compound and unlock its

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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